6-(2-chloroethoxy)-N,N,N',N'-tetramethyl-1,3,5-triazine-2,4-diamine

• IUPAC Name: 6-(2-chloroethoxy)-2-N,2-N,4-N,4-N-tetramethyl-1,3,5-triazine-2,4-diamine
• InChI: InChI=1S/C9H16ClN5O/c1-14(2)7-11-8(15(3)4)13-9(12-7)16-6-5-10/h5-6H2,1-4H3
• InChI Key: MAWXNBTYRNXVGI-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC(=NC(=N1)OCCCl)N(C)C
• Molecular Formula: C9H16ClN5O
• Molecular Weight: 245.71 g/mol

Description

6-(2-chloroethoxy)-N,N,N',N'-tetramethyl-1,3,5-triazine-2,4-diamine, commonly known as Cetrimide, is a quaternary ammonium compound with antiseptic properties. It is widely used in the pharmaceutical industry as a disinfectant, preservative, and surfactant. Cetrimide is a white crystalline powder that is soluble in water and alcohol.

Scientific Research Applications

Cetrimide has been extensively studied for its antimicrobial properties. It has been shown to be effective against a wide range of bacteria, fungi, and viruses. Cetrimide is also used in the pharmaceutical industry as a preservative for topical and parenteral formulations. It is used in ointments, creams, and lotions to prevent microbial growth.

Mechanism of Action

Cetrimide works by disrupting the cell membrane of microorganisms. It has a cationic charge that binds to the negatively charged cell membrane of bacteria, causing it to become permeable. This results in the leakage of cellular contents, leading to cell death.
Biochemical and Physiological Effects
Cetrimide has been shown to have low toxicity and is generally considered safe for use in humans. It is well-tolerated and does not cause any significant adverse effects. However, it can cause skin irritation and allergic reactions in some individuals.

Advantages and Limitations for Lab Experiments

Cetrimide is widely used in the laboratory as a disinfectant and preservative. It is easy to handle and has a broad spectrum of activity against microorganisms. However, it can interfere with some laboratory assays and should be used with caution in certain experiments.

Future Directions

There are several potential future directions for research on Cetrimide. One area of interest is its use as a disinfectant in the food industry. Another area of research is the development of new formulations of Cetrimide for topical and parenteral use. Additionally, the mechanism of action of Cetrimide could be further elucidated to better understand its antimicrobial properties.

Synthesis Methods

Cetrimide is synthesized by reacting N,N,N',N'-tetramethyl-1,3,5-triamine with 2-chloroethanol in the presence of a base such as sodium hydroxide. The reaction takes place at a temperature of 60-70°C for 6-8 hours. The resulting product is then purified by recrystallization from ethanol.